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An In-depth Technical Guide to the Physical and Chemical Properties of Strontium Peroxide
Octahydrate

Introduction
Strontium peroxide (SrO₂) is an inorganic compound that exists in both anhydrous and

octahydrate (SrO₂·8H₂O) forms.[1][2][3][4] Both are white, odorless solids.[1][5] This document

provides a comprehensive overview of the physical and chemical properties of strontium
peroxide octahydrate, with a focus on its synthesis, structure, and reactivity. This guide is

intended for researchers, scientists, and professionals in drug development and other fields

where alkaline earth peroxides are of interest.

Physical Properties
Strontium peroxide octahydrate presents as a pearly white, crystalline solid.[6] It is tasteless

and odorless.[7] Unlike its anhydrous form, which is a powder, the octahydrate consists of eight

water molecules integrated into its crystal lattice. This hydration significantly influences its

physical properties, particularly its density. The key physical properties of both the octahydrate

and anhydrous forms are summarized in Table 1 for comparison.

Table 1: Physical Properties of Strontium Peroxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b074079?utm_src=pdf-interest
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://en.wikipedia.org/wiki/Strontium_peroxide
https://assignmentpoint.com/strontium-peroxide-an-inorganic-compound/
https://assignmentpoint.com/strontium-peroxide/
https://www.funcmater.com/strontium-peroxide-sro2-powder.html
https://en.wikipedia.org/wiki/Strontium_peroxide
https://www.webqc.org/compound-SrO2-SrO2.html
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://ntrs.nasa.gov/api/citations/19910013097/downloads/19910013097.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-peroxide
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Strontium Peroxide
Octahydrate (SrO₂·8H₂O)

Anhydrous Strontium
Peroxide (SrO₂)

Molar Mass 263.74 g/mol (calculated) 119.619 g/mol [1][2][5]

Appearance White, crystalline solid[5][6]
White, odorless powder[1][2][5]

[7]

Density 1.91 g/cm³[1][3][5] 4.56 g/cm³[1][2][3][5][8]

Melting Point Decomposes upon heating[6]
215 °C (decomposes)[1][2][3]

[5][7]

Solubility
Insoluble in water

(decomposes slowly)[2][7][8][9]
Insoluble in water[2][7][8][9]

Very soluble in alcohol and

ammonium chloride[1][3][7]

Very soluble in alcohol and

ammonium chloride[1][3][7]

Insoluble in acetone[1][3][7] Insoluble in acetone[1][3][7]

Crystal Structure Tetragonal[6][10]
Tetragonal, isostructural with

calcium carbide[1][5]

Chemical Properties and Reactivity
Strontium peroxide is a strong oxidizing agent.[5] The octahydrate is the initial product of

precipitation synthesis and can be converted to the anhydrous form through dehydration.[6][11]

Decomposition
The thermal stability of strontium peroxide octahydrate is limited. Upon heating, it loses its

water of hydration.[6] The resulting anhydrous strontium peroxide is also thermally labile and

decomposes at approximately 215 °C to form strontium oxide (SrO) and oxygen gas (O₂).[1][5]

[7] Thermogravimetric analysis (TGA) has shown that anhydrous SrO₂ begins to decompose

rapidly at around 400 °C.[6]

Reactivity with Water and Acids
Strontium peroxide is insoluble in water but is slowly decomposed by it.[2][7][8][9] In the

presence of dilute acids, it reacts to form hydrogen peroxide and the corresponding strontium
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salt.[5][7]

Oxidizing Nature
As a peroxide, SrO₂ is a potent oxidizing agent and can accelerate the burning of combustible

materials.[2][7][9] It may ignite combustible materials such as wood, paper, and oil, and

mixtures with finely divided combustible materials can be explosive.[7][9] It may also explode

from friction, heat, or contamination.[7][9] Due to this reactivity, it should be kept away from

combustible materials.[8][12]

Signaling Pathways and Mechanisms
Currently, there is limited information available in the provided search results regarding specific

signaling pathways involving strontium peroxide octahydrate in a biological context. Its

primary applications are in pyrotechnics, as a bleaching agent, and as an antiseptic, leveraging

its oxidizing properties.[1][2][5]

The diagram below illustrates the key relationships between strontium peroxide octahydrate

and its related chemical species.

Logical Relationships of Strontium Peroxide Species

Strontium Peroxide Octahydrate
(SrO2·8H2O)

Crystalline Solid

Anhydrous Strontium Peroxide
(SrO2)

White Powder

Dehydration (Heat)

Water
(H2O)

Releases

Strontium Oxide
(SrO)

Thermal Decomposition
(>215 °C)

Oxygen Gas
(O2)

Releases

Hydrogen Peroxide
(H2O2)

Reaction with

Dilute Acids
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Caption: Key chemical transformations of strontium peroxide octahydrate.

Experimental Protocols
Synthesis of Strontium Peroxide Octahydrate
The most common method for synthesizing strontium peroxide octahydrate is through

precipitation from an aqueous solution.[6][11]

Methodology:

A solution of a strontium salt, such as strontium nitrate (Sr(NO₃)₂), is prepared in deionized

water.[6]

The solution is made alkaline by adding an excess of aqueous ammonia (NH₄OH).[6]

The solution is cooled to approximately 0 °C.[6]

Hydrogen peroxide (H₂O₂) is added dropwise to the cold, stirred ammoniacal solution.[6]

Pearly white, crystalline strontium peroxide octahydrate (SrO₂·8H₂O) precipitates out of the

solution.[6]

The precipitate is recovered by filtration and washed to remove byproducts.[6]

The following diagram outlines the workflow for this synthesis protocol.
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Synthesis of Strontium Peroxide Octahydrate
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Caption: Experimental workflow for the synthesis of strontium peroxide.
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Dehydration to Anhydrous Strontium Peroxide
To obtain the anhydrous form, the freshly prepared octahydrate must be dehydrated.

Methodology:

The octahydrate is dried for 24 hours at 115 °C.[6]

To ensure the purity of the final product, this process should ideally be carried out in a CO₂-

free atmosphere to prevent the formation of strontium carbonate.[6]

Characterization Methods
The following techniques are cited for the characterization of strontium peroxide and its

hydrate:

X-Ray Diffraction (XRD): Used to identify the crystalline phases present and to determine

lattice parameters.[6][11]

Thermogravimetric Analysis (TGA): Employed to determine the decomposition temperatures

of the compound.[6]

Scanning Electron Microscopy (SEM) and Optical Photomicrographs: Utilized to investigate

the particle morphology.[6]

Safety and Handling
Strontium peroxide is an oxidizer and poses a fire and explosion hazard, especially when in

contact with combustible materials.[9] It is also classified as a skin and eye irritant.[13][14]

Appropriate personal protective equipment (PPE), including gloves and eye protection, should

be worn when handling this compound.[13][14] It should be stored in a tightly closed container

in a dry, well-ventilated place, away from heat and combustible materials.[13]

Conclusion
Strontium peroxide octahydrate is a crystalline solid that serves as the primary precursor in

the synthesis of anhydrous strontium peroxide. Its properties are dictated by the presence of

eight water molecules in its crystal structure. A thorough understanding of its physical and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://ntrs.nasa.gov/api/citations/19910013097/downloads/19910013097.pdf
https://ntrs.nasa.gov/api/citations/19910013097/downloads/19910013097.pdf
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://ntrs.nasa.gov/api/citations/19910013097/downloads/19910013097.pdf
https://ntrs.nasa.gov/citations/19910013097
https://ntrs.nasa.gov/api/citations/19910013097/downloads/19910013097.pdf
https://ntrs.nasa.gov/api/citations/19910013097/downloads/19910013097.pdf
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/1542
https://www.eastharbourgroup.com/storage/download-files/strontium-peroxide/Strontium-Peroxide-MSDS-297-V1.pdf
https://pim-resources.coleparmer.com/sds/01311.pdf
https://www.eastharbourgroup.com/storage/download-files/strontium-peroxide/Strontium-Peroxide-MSDS-297-V1.pdf
https://pim-resources.coleparmer.com/sds/01311.pdf
https://www.eastharbourgroup.com/storage/download-files/strontium-peroxide/Strontium-Peroxide-MSDS-297-V1.pdf
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://www.benchchem.com/product/b074079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemical characteristics, particularly its thermal instability and oxidizing nature, is crucial for its

safe handling and effective application in various industrial and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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